Cas no 6485-45-6 (trans-2,6-dimethylmorpholine)

• Product Name: trans-2,6-dimethylmorpholine
• CAS No: 6485-45-6
• MF: C₆H₁₃NO
• MW: 115.1735
• MDL: MFCD09953181
• CID: 501904
• PubChem ID: 641501
• Update Time: 2025-11-01

trans-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• trans-2,6-Dimethylmorpholine
• 2,6-trans-Dimethylmorpholine
• cis-2,6-dimethyl-morpholine
• MORPHOLINE, 2,6-DIMETHYL-, (2R,6R)-REL-
• (2R,6R)-2,6-Dimethylmorpholine
• LogP
• morpholine, 2,6-dimethyl-, (2R,6R)-
• (2S,6S)-2,6-dimethylmorpholine
• (2S,6S)-2,6-Dimethyl-morpholine
• morpholine, 2,6-dimethyl-, (2S,6S)-
• I22406KF61
• 2,6-Dimethylmorpholine, (2S,6S)-
• 2,6-Dimethylmorpholine, trans-
• (2S-Trans)-2,6-dimethylmorpholine
• Morpholine, 2,6-dimethyl-, trans-
• Morpholine, 2,6-dimethyl-, (2S-trans)-
• HNVIQLPOGUDBSU-WDSKDSINSA-N
• 8589AH
• (2S)-
• UNII-Y7S2GK970F
• 276252-73-4
• UNII-I22406KF61
• InChI=1/C6H13NO/c1-5-3-7-4-6(2)8-5/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s
• CS-0102294
• EN300-2010022
• GS-4546
• BLA25273
• MFCD18250271
• AC-31121
• Y7S2GK970F
• DB-257633
• 6485-45-6
• MFCD09953181
• AKOS006348510
• Trans-2,6-dimethyl-morpholine
• SCHEMBL579357
• trans-2,6-dimethylmorpholine

• MDL： MFCD09953181
• Inchi： 1S/C6H13NO/c1-5-3-7-4-6(2)8-5/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： HNVIQLPOGUDBSU-WDSKDSINSA-N
• SMILES： O1[C@@]([H])(C([H])([H])[H])C([H])([H])N([H])C([H])([H])[C@]1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 0.3

Experimental Properties

• Boiling Point: 146.6℃ at 760 mmHg
• PSA: 21.26

trans-2,6-dimethylmorpholine Security Information

• Hazardous Material transportation number：1992
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on trans-2,6-dimethylmorpholine

Introduction to trans-2,6-dimethylmorpholine (CAS No. 6485-45-6)

Trans-2,6-dimethylmorpholine, with the CAS number 6485-45-6, is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features and chemical properties, making it a valuable building block in various applications.

The molecular structure of trans-2,6-dimethylmorpholine consists of a six-membered morpholine ring with two methyl groups attached at the 2 and 6 positions. The trans configuration of these methyl groups imparts specific stereochemical properties that influence its reactivity and biological activity. This compound is often used as a chiral ligand in asymmetric synthesis, where its ability to control stereochemistry is crucial for the production of enantiomerically pure compounds.

In the realm of pharmaceutical research, trans-2,6-dimethylmorpholine has shown promise as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a scaffold for developing novel drugs targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of trans-2,6-dimethylmorpholine in the development of potent inhibitors for protein kinases, which are implicated in several diseases including cancer and inflammatory disorders.

The chemical stability and solubility properties of trans-2,6-dimethylmorpholine make it an attractive candidate for use in formulation science. Researchers have investigated its ability to enhance the solubility and bioavailability of poorly soluble drugs. A notable example is a 2022 study in the International Journal of Pharmaceutics, which demonstrated that incorporating trans-2,6-dimethylmorpholine into drug delivery systems significantly improved the therapeutic efficacy of certain antiviral agents.

Beyond pharmaceutical applications, trans-2,6-dimethylmorpholine has found utility in materials science. Its unique structural features make it suitable for use as a functional monomer in polymer synthesis. A recent study published in the Journal of Polymer Science: Polymer Chemistry highlighted the use of trans-2,6-dimethylmorpholine-based polymers in developing advanced materials with tunable mechanical and optical properties. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The environmental impact and safety profile of trans-2,6-dimethylmorpholine are also important considerations. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to ensure safety and compliance with regulatory guidelines.

In conclusion, trans-2,6-dimethylmorpholine (CAS No. 6485-45-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and related fields.